2-[(2E)-3-tert-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-yl]-N-(2-methylphenyl)acetamide

• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 2-(3-tert-butyl-4-oxo-2-phenylimino-1,3-thiazolidin-5-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H25N3O2S/c1-15-10-8-9-13-17(15)24-19(26)14-18-20(27)25(22(2,3)4)21(28-18)23-16-11-6-5-7-12-16/h5-13,18H,14H2,1-4H3,(H,24,26)
• InChI Key: HXMJPQWFSMGKJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CC2C(=O)N(C(=NC3=CC=CC=C3)S2)C(C)(C)C

Description

2-[3-(TERT-BUTYL)-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLAN-5-YL]-N-(2-METHYLPHENYL)ACETAMIDE is a complex organic compound with a unique structure that includes a thiazole ring, a phenyl group, and a tert-butyl group

Preparation Methods

The synthesis of 2-[3-(TERT-BUTYL)-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLAN-5-YL]-N-(2-METHYLPHENYL)ACETAMIDE typically involves multiple steps. The synthetic route often starts with the preparation of the thiazole ring, followed by the introduction of the tert-butyl and phenyl groups. The reaction conditions may include the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these reactions using continuous flow processes or batch reactors to produce the compound in larger quantities.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[3-(TERT-BUTYL)-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLAN-5-YL]-N-(2-METHYLPHENYL)ACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be used in studies related to enzyme inhibition or protein binding.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[3-(TERT-BUTYL)-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLAN-5-YL]-N-(2-METHYLPHENYL)ACETAMIDE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar compounds to 2-[3-(TERT-BUTYL)-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLAN-5-YL]-N-(2-METHYLPHENYL)ACETAMIDE include other thiazole derivatives and compounds with similar functional groups. These compounds may share some properties but differ in their specific applications and mechanisms of action. The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties.